Cas no 1417794-58-1 ((1-(5-Bromopyridin-2-yl)piperidin-4-yl)methanamine hydrochloride)

• Product Name: (1-(5-Bromopyridin-2-yl)piperidin-4-yl)methanamine hydrochloride
• CAS No: 1417794-58-1
• MF: C₁₁H₁₇BrClN₃
• MW: 306.62978053093
• MDL: MFCD22631678
• CID: 2091879
• PubChem ID: 71304166
• Update Time: 2025-10-25

(1-(5-Bromopyridin-2-yl)piperidin-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-(5-Bromopyridin-2-yl)piperidin-4-yl)methanamine hydrochloride
• [1-(5-bromopyridin-2-yl)piperidin-4-yl]methanamine;hydrochloride
• (1-(5-Bromopyridin-2-yl)piperidin-4-yl)methanaminehydrochloride
• 1417794-58-1
• C-(5'-Bromo-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-4-yl)-methylamine hydrochloride
• AKOS024464082

• MDL： MFCD22631678
• Inchi： 1S/C11H16BrN3.ClH/c12-10-1-2-11(14-8-10)15-5-3-9(7-13)4-6-15;/h1-2,8-9H,3-7,13H2;1H
• InChI Key： AUGPYLPBSCLWHV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N1CCC(CN)CC1.Cl

Computed Properties

• Exact Mass: 305.02944g/mol
• Monoisotopic Mass: 305.02944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (1-(5-Bromopyridin-2-yl)piperidin-4-yl)methanamine hydrochloride

Recent Advances in the Study of (1-(5-Bromopyridin-2-yl)piperidin-4-yl)methanamine Hydrochloride (CAS: 1417794-58-1)

The compound (1-(5-Bromopyridin-2-yl)piperidin-4-yl)methanamine hydrochloride (CAS: 1417794-58-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine and bromopyridine moieties, serves as a crucial intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and modulators of central nervous system (CNS) targets.

One of the key areas of research involving this compound is its role in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases are pivotal in numerous cellular processes, and their dysregulation is implicated in diseases such as cancer and inflammatory disorders. The bromopyridine group in (1-(5-Bromopyridin-2-yl)piperidin-4-yl)methanamine hydrochloride provides a versatile handle for further functionalization, enabling the creation of diverse kinase inhibitors with enhanced selectivity and potency.

In a recent study published in the Journal of Medicinal Chemistry, researchers utilized this compound as a building block to develop a series of novel inhibitors targeting the JAK-STAT signaling pathway. The study demonstrated that derivatives of (1-(5-Bromopyridin-2-yl)piperidin-4-yl)methanamine hydrochloride exhibited promising inhibitory activity against JAK2, a kinase implicated in myeloproliferative neoplasms. The findings highlight the compound's potential as a scaffold for the design of next-generation kinase inhibitors.

Beyond its applications in kinase inhibition, (1-(5-Bromopyridin-2-yl)piperidin-4-yl)methanamine hydrochloride has also been investigated for its role in CNS drug discovery. The piperidine moiety is a common feature in many CNS-active compounds, owing to its ability to modulate neurotransmitter systems. Recent preclinical studies have explored the compound's utility in the development of sigma-1 receptor ligands, which are being investigated for their neuroprotective and antipsychotic effects. Preliminary results suggest that modifications to the methanamine group can significantly influence binding affinity and selectivity for sigma-1 receptors.

Another notable application of this compound is in the field of positron emission tomography (PET) imaging. Researchers have radiolabeled derivatives of (1-(5-Bromopyridin-2-yl)piperidin-4-yl)methanamine hydrochloride with fluorine-18 to create novel PET tracers for imaging neurodegenerative diseases. These tracers have shown high specificity for amyloid plaques in Alzheimer's disease models, offering a potential tool for early diagnosis and monitoring of disease progression.

In summary, (1-(5-Bromopyridin-2-yl)piperidin-4-yl)methanamine hydrochloride (CAS: 1417794-58-1) represents a versatile and valuable intermediate in pharmaceutical research. Its applications span from kinase inhibitor development to CNS drug discovery and diagnostic imaging, underscoring its importance in advancing therapeutic and diagnostic technologies. Future research will likely focus on optimizing its derivatives for improved pharmacokinetic properties and clinical efficacy.